1-(2-((3-Fluorobenzyl)thio)-3-(4-fluorophenyl)-4-oxo-3,4-dihydroquinazoline-7-carbonyl)piperidine-4-carboxamide
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Description
1-(2-((3-Fluorobenzyl)thio)-3-(4-fluorophenyl)-4-oxo-3,4-dihydroquinazoline-7-carbonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C28H24F2N4O3S and its molecular weight is 534.58. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitubercular Potential
Studies have highlighted the synthesis and evaluation of compounds similar to 1-(2-((3-Fluorobenzyl)thio)-3-(4-fluorophenyl)-4-oxo-3,4-dihydroquinazoline-7-carbonyl)piperidine-4-carboxamide, focusing on their potential antimicrobial and antitubercular properties. For instance:
- The synthesis of fluoroquinolone-based 4-thiazolidinones, derived from lead molecules structurally related to our compound of interest, demonstrated significant antifungal and antibacterial activities, indicating potential applications in combating microbial infections (Patel & Patel, 2010).
- The exploration of 2,4-diaminoquinazoline series as anti-tubercular agents, with structural similarities to the compound , identified certain fragments crucial for biological activity against Mycobacterium tuberculosis, suggesting a pathway for developing novel antitubercular drugs (Odingo et al., 2014).
Structure-Activity Relationship and Drug Development
The research has also delved into understanding the structure-activity relationships of similar compounds, which is crucial for drug development:
- A study on thiazole-aminopiperidine hybrid analogues, including compounds structurally akin to our compound, revealed promising activity against Mycobacterium tuberculosis, providing insights into the design of novel GyrB inhibitors for treating tuberculosis (Jeankumar et al., 2013).
- Investigations into 1-substituted-N-(4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-yl)piperidine-4-carboxamides, structurally comparable to our compound, demonstrated favorable inotropic activity, hinting at potential applications in treating heart conditions (Liu et al., 2009).
Properties
IUPAC Name |
1-[3-(4-fluorophenyl)-2-[(3-fluorophenyl)methylsulfanyl]-4-oxoquinazoline-7-carbonyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24F2N4O3S/c29-20-5-7-22(8-6-20)34-27(37)23-9-4-19(26(36)33-12-10-18(11-13-33)25(31)35)15-24(23)32-28(34)38-16-17-2-1-3-21(30)14-17/h1-9,14-15,18H,10-13,16H2,(H2,31,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIVDMPTXXKGODZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)C2=CC3=C(C=C2)C(=O)N(C(=N3)SCC4=CC(=CC=C4)F)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24F2N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
534.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.